Cas no 2138384-27-5 (Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 4-(aminomethyl)-4,5,6,7-tetrahydro-)

• Product Name: Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 4-(aminomethyl)-4,5,6,7-tetrahydro-
• CAS No: 2138384-27-5
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5998543
• PubChem ID: 132351178
• Update Time: 2025-10-28

Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 4-(aminomethyl)-4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 4-(aminomethyl)-4,5,6,7-tetrahydro-
• 2138384-27-5
• EN300-716365
• 4-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid
• 4-(Aminomethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxylic acid

• Inchi： 1S/C9H13N3O2/c10-4-6-2-1-3-12-8(6)7(5-11-12)9(13)14/h5-6H,1-4,10H2,(H,13,14)
• InChI Key： DKTWRTBEOKBFPX-UHFFFAOYSA-N
• SMILES： C12=C(C(O)=O)C=NN1CCCC2CN

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 399.4±27.0 °C(Predicted)
• pka: 3.68±0.40(Predicted)

Additional information on Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 4-(aminomethyl)-4,5,6,7-tetrahydro-

Pyrazolo[1,5-a]pyridine-3-carboxylic Acid: A Promising Compound in Modern Drug Discovery

The compound Pyrazolo[1,5-a]pyridine-3-carboxylic acid, also known by its CAS number 2138384-27-5, has emerged as a significant player in the field of medicinal chemistry. This compound, with its unique structural features and diverse functional groups, has garnered attention for its potential applications in drug development. The 4-(aminomethyl)-4,5,6,7-tetrahydro derivative of this compound is particularly notable for its ability to interact with various biological targets, making it a versatile molecule for therapeutic interventions.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyridine derivatives in the design of novel drugs targeting cancer, inflammation, and infectious diseases. The carboxylic acid group in this compound plays a crucial role in enhancing its bioavailability and stability. Researchers have demonstrated that the aminomethyl substituent can be modified to improve the molecule's affinity for specific receptors or enzymes, thereby optimizing its pharmacological properties.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The incorporation of the 4-(aminomethyl)-4,5,6,7-tetrahydro group requires precise control over reaction conditions to ensure high yields and purity. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structure and purity of the final product.

In terms of biological activity, this compound has shown remarkable potential as an anti-cancer agent. Preclinical studies indicate that it can inhibit key enzymes involved in tumor progression and metastasis. Additionally, its ability to modulate inflammatory pathways makes it a promising candidate for treating autoimmune diseases. The tetrahydro structure contributes to the molecule's lipophilicity, which is essential for crossing cellular membranes and reaching intracellular targets.

The development of this compound has been further supported by computational studies that predict its interactions with various biological systems. Molecular docking simulations have revealed that the pyrazolo[1,5-a]pyridine core can bind effectively to several protein targets associated with diseases such as Alzheimer's and Parkinson's. These findings underscore the versatility of this compound in addressing multiple therapeutic areas.

In conclusion, Pyrazolo[1,5-a]pyridine-3-carboxylic acid with its CAS number 2138384-27-5 represents a groundbreaking advancement in medicinal chemistry. Its unique structure and functional groups make it an ideal candidate for developing innovative therapies across various disease domains. As research continues to unravel its full potential, this compound is poised to make a significant impact on modern medicine.